Cas no 1909287-86-0 (rac-(3R,5S)-5-(methylamino)methylpyrrolidin-3-ol dihydrochloride)

• Product Name: rac-(3R,5S)-5-(methylamino)methylpyrrolidin-3-ol dihydrochloride
• CAS No: 1909287-86-0
• MF: C₆H₁₅ClN₂O
• MW: 166.649100542068
• MDL: MFCD29049158
• CID: 5246644
• PubChem ID: 121553102
• Update Time: 2025-06-08

rac-(3R,5S)-5-(methylamino)methylpyrrolidin-3-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• rac-(3R,5S)-5-[(methylamino)methyl]pyrrolidin-3-ol dihydrochloride
• rac-(3R,5S)-5-(methylamino)methylpyrrolidin-3-ol dihydrochloride

• MDL： MFCD29049158
• Inchi： 1S/C6H14N2O.ClH/c1-7-3-5-2-6(9)4-8-5;/h5-9H,2-4H2,1H3;1H/t5-,6+;/m0./s1
• InChI Key： OKGCIDWQFFXULX-RIHPBJNCSA-N
• SMILES： C([C@H]1NC[C@H](O)C1)NC.Cl

Additional information on rac-(3R,5S)-5-(methylamino)methylpyrrolidin-3-ol dihydrochloride

Research Briefing on rac-(3R,5S)-5-(methylamino)methylpyrrolidin-3-ol dihydrochloride (CAS: 1909287-86-0)

The compound rac-(3R,5S)-5-(methylamino)methylpyrrolidin-3-ol dihydrochloride (CAS: 1909287-86-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative is of particular interest due to its potential applications in drug development, especially as a building block for novel therapeutics targeting neurological and cardiovascular diseases. Recent studies have focused on its synthesis, stereochemical properties, and biological activity, providing valuable insights for future research and development.

One of the key advancements in the study of this compound is the optimization of its synthetic route. Researchers have developed a more efficient and scalable method for producing rac-(3R,5S)-5-(methylamino)methylpyrrolidin-3-ol dihydrochloride, which is crucial for its potential industrial application. The improved synthesis involves stereoselective reduction and chiral resolution techniques, ensuring high enantiomeric purity and yield. This progress addresses previous challenges related to the compound's complex stereochemistry and has paved the way for its broader use in medicinal chemistry.

In terms of biological activity, recent in vitro and in vivo studies have explored the pharmacological properties of rac-(3R,5S)-5-(methylamino)methylpyrrolidin-3-ol dihydrochloride. Preliminary findings suggest that the compound exhibits promising activity as a modulator of certain neurotransmitter receptors, which could have implications for treating conditions such as depression, anxiety, and neurodegenerative disorders. Additionally, its potential role in cardiovascular health is being investigated, with some studies indicating its ability to influence blood pressure regulation through interactions with adrenergic receptors.

Another area of research focuses on the compound's pharmacokinetic profile. Recent investigations have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties, providing critical data for its development as a drug candidate. These studies have revealed favorable characteristics, such as good oral bioavailability and metabolic stability, which are essential for its progression into clinical trials. However, further research is needed to fully understand its safety profile and potential side effects.

The structural versatility of rac-(3R,5S)-5-(methylamino)methylpyrrolidin-3-ol dihydrochloride also makes it a valuable scaffold for the design of new chemical entities. Researchers are exploring its use in the development of prodrugs and targeted delivery systems, leveraging its functional groups for conjugation with other bioactive molecules. This approach could enhance the therapeutic efficacy and specificity of future drugs derived from this compound.

In conclusion, rac-(3R,5S)-5-(methylamino)methylpyrrolidin-3-ol dihydrochloride (CAS: 1909287-86-0) represents a promising candidate for further investigation in the pharmaceutical industry. Its unique chemical structure, combined with its potential biological activities, positions it as a valuable tool for drug discovery and development. Ongoing research efforts are expected to uncover additional applications and optimize its therapeutic potential, making it a compound of significant interest in the coming years.